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For researchers, scientists, and drug development professionals, the purinergic agonist 2-
Methylthioadenosine 5'-triphosphate (2-MeS-ATP) is a powerful tool for investigating P2Y
receptor signaling. However, its unique properties can present challenges in experimental
design and execution. This technical support center provides troubleshooting guides and
frequently asked questions to ensure the successful preparation and application of 2-MeS-ATP
in your research.

Frequently Asked Questions (FAQSs)

Q1: What is the best solvent for dissolving 2-MeS-ATP?

Al: The tetrasodium salt of 2-MeS-ATP is readily soluble in water.[1][2][3] It is recommended to
use high-purity, sterile water to prepare stock solutions. While some sources suggest solubility
in PBS (pH 7.2) is around 10 mg/mL, preparing the initial concentrated stock in water is
generally the most reliable method.[3]

Q2: What is the recommended concentration for a stock solution?

A2: A stock solution of 10 mM 2-MeS-ATP in water is a common and practical concentration.[2]
Some suppliers even provide the compound pre-dissolved at this concentration.[2] For specific
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applications, higher concentrations of up to 100 mM in water have been reported.[1]
Q3: How should | store 2-MeS-ATP, both as a solid and in solution?

A3: As a solid, 2-MeS-ATP should be stored desiccated at -20°C.[1][2] Aqueous stock solutions
should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at
-20°C or -80°C. Under these conditions, neutral aqueous solutions of ATP are generally stable
for at least a year.

Q4: Is 2-MeS-ATP stable in physiological buffers and cell culture media?

A4: Like ATP, 2-MeS-ATP is susceptible to hydrolysis, especially at acidic or basic pH. It is
most stable in aqueous solutions with a pH between 6.8 and 7.4. When diluted in physiological
buffers or cell culture media for experiments, it is best to prepare the working solutions fresh for
each experiment to minimize degradation.

Q5: What are the primary cellular targets of 2-MeS-ATP?

A5: 2-MeS-ATP is a potent agonist for several P2Y purinergic receptors, particularly the P2Y1,
P2Y12, and P2Y13 subtypes. It is often used to study platelet aggregation, immune responses,
and neurotransmission.

Data Presentation: Solubility of 2-MeS-ATP

Solvent Form Temperature Concentration Reference
] Room
Water Tetrasodium Salt Up to 100 mM [1]
Temperature
Soluble
Water Tetrasodium Salt  Not Specified (Supplied at 10 [2]
mM)
PBS (pH 7.2) Tetrasodium Salt  Not Specified ~10 mg/mL [3]
Disodium Salt
Ethanol 25°C <1 mg/mL
(ATP)
Disodium Salt
DMSO 25°C <1 mg/mL
(ATP)
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Note: Data for ethanol and DMSO are for the related compound Adenosine-5'-triphosphate

(ATP) disodium salt and are provided as an estimate of the expected poor solubility of 2-MeS-

ATP in these solvents.

Experimental Protocols
Preparation of a 10 mM 2-MeS-ATP Stock Solution

Materials:

2-MeS-ATP tetrasodium salt powder
Sterile, nuclease-free water

1 M NaOH solution, sterile

pH indicator strips or a calibrated pH meter
0.22 um sterile syringe filter

Sterile, low-retention microcentrifuge tubes

Methodology:

Weighing: In a sterile environment, accurately weigh the desired amount of 2-MeS-ATP
powder.

Dissolution: Dissolve the powder in a minimal volume of sterile water. For example, to
prepare a 10 mM solution, dissolve 6.41 mg of 2-MeS-ATP (MW: 641.2 g/mol ) in a final
volume of 1 mL of water.

pH Adjustment: The initial solution will be mildly acidic. Carefully titrate the solution with 1 M
NaOH to a final pH of approximately 7.5. Monitor the pH closely using pH strips or a pH
meter. Avoid making the solution basic, as this can accelerate hydrolysis.

Sterile Filtration: To ensure sterility, filter the solution through a 0.22 um syringe filter into a
sterile container.

Concentration Verification (Optional but Recommended):
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o Prepare a high dilution of the stock solution in a suitable buffer (e.g., 1:1000).
o Measure the absorbance at 275 nm using a UV-Vis spectrophotometer.

o Calculate the precise concentration using the molar extinction coefficient of 2-MeS-ATP
(e275). Note: The exact extinction coefficient may vary slightly between suppliers; refer to
the product datasheet for the specific value.

» Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, low-
retention microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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